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Compound of Interest

Compound Name: 2,4-Dichloro-3-nitrobenzotrifluoride

Cat. No.: B1301598 Get Quote

Essential Safety and Handling Guide for 2,4-
Dichloro-3-nitrobenzotrifluoride
Disclaimer: A specific Safety Data Sheet (SDS) for 2,4-Dichloro-3-nitrobenzotrifluoride (CAS

No. 203915-49-5) was not publicly available at the time of this writing. The following guidance

is synthesized from safety data for structurally similar compounds, including 2,4-Dichloro-3,5-

dinitrobenzotrifluoride, 4-Chloro-3-nitrobenzotrifluoride, and 3,4-Dichloro-5-nitrobenzotrifluoride.

It is imperative to handle this chemical with caution and to conduct a thorough risk assessment

before use.

This document provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 2,4-Dichloro-3-nitrobenzotrifluoride in a laboratory setting. This

information is intended for researchers, scientists, and drug development professionals to

ensure safe handling and minimize exposure risks.

Hazard Identification and Classification
Based on analogous compounds, 2,4-Dichloro-3-nitrobenzotrifluoride is anticipated to be

classified with the following hazards.[1][2][3][4][5]

Hazard Summary Table

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1301598?utm_src=pdf-interest
https://www.benchchem.com/product/b1301598?utm_src=pdf-body
https://www.benchchem.com/product/b1301598?utm_src=pdf-body
https://www.benchchem.com/product/b1301598?utm_src=pdf-body
https://www.cpachem.com/msds?num=SB67374&dnl=sd_-_2%2C4-Dichloro-3%2C5-dinitrobenzotrifluoride_CAS_29091-09-6_%28SB67374%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1410506&productDescription=24-DICHLRO-35-DINTROBENZ+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/02/pdf/sds-L05948.pdf
https://www.fishersci.com/store/msds?partNumber=AC109700100&countryCode=US&language=en
https://wap.guidechem.com/msds/657-02-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed.[1][3]

Skin Corrosion/Irritation Category 2
Causes skin irritation.[1][2][3]

[4][5]

Serious Eye Damage/Eye

Irritation
Category 2

Causes serious eye irritation.

[1][2][3][4][5]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
May cause respiratory

irritation.[1][3][5]

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 1
Very toxic to aquatic life with

long lasting effects.[1][2]

GHS Pictograms:

alt text

alt text

Signal Word: Warning[1][4]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE is mandatory to prevent exposure. The selection of PPE

should be based on a thorough risk assessment of the specific procedures to be performed.[6]

[7][8]

PPE Requirements Table

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.cpachem.com/msds?num=SB67374&dnl=sd_-_2%2C4-Dichloro-3%2C5-dinitrobenzotrifluoride_CAS_29091-09-6_%28SB67374%29_%28EU%29.pdf
https://static.cymitquimica.com/products/02/pdf/sds-L05948.pdf
https://www.cpachem.com/msds?num=SB67374&dnl=sd_-_2%2C4-Dichloro-3%2C5-dinitrobenzotrifluoride_CAS_29091-09-6_%28SB67374%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1410506&productDescription=24-DICHLRO-35-DINTROBENZ+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/02/pdf/sds-L05948.pdf
https://www.fishersci.com/store/msds?partNumber=AC109700100&countryCode=US&language=en
https://wap.guidechem.com/msds/657-02-3.html
https://www.cpachem.com/msds?num=SB67374&dnl=sd_-_2%2C4-Dichloro-3%2C5-dinitrobenzotrifluoride_CAS_29091-09-6_%28SB67374%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1410506&productDescription=24-DICHLRO-35-DINTROBENZ+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/02/pdf/sds-L05948.pdf
https://www.fishersci.com/store/msds?partNumber=AC109700100&countryCode=US&language=en
https://wap.guidechem.com/msds/657-02-3.html
https://www.cpachem.com/msds?num=SB67374&dnl=sd_-_2%2C4-Dichloro-3%2C5-dinitrobenzotrifluoride_CAS_29091-09-6_%28SB67374%29_%28EU%29.pdf
https://static.cymitquimica.com/products/02/pdf/sds-L05948.pdf
https://wap.guidechem.com/msds/657-02-3.html
https://www.cpachem.com/msds?num=SB67374&dnl=sd_-_2%2C4-Dichloro-3%2C5-dinitrobenzotrifluoride_CAS_29091-09-6_%28SB67374%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1410506&productDescription=24-DICHLRO-35-DINTROBENZ+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB67374&dnl=sd_-_2%2C4-Dichloro-3%2C5-dinitrobenzotrifluoride_CAS_29091-09-6_%28SB67374%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC109700100&countryCode=US&language=en
https://www.epa.gov/emergency-response/personal-protective-equipment
https://chemm.hhs.gov/ppe.htm
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scenario Eyes/Face Skin/Body Respiratory

Routine Laboratory

Use (in a fume hood)

Safety glasses with

side shields or

chemical splash

goggles.

Chemical-resistant

gloves (Viton®

recommended, Nitrile

for short-term use),

standard lab coat.[9]

Not generally required

when handled in a

certified chemical

fume hood.

Handling Outside of a

Fume Hood (e.g.,

weighing)

Chemical splash

goggles and a face

shield.

Chemical-resistant

gloves, lab coat, and a

chemical-resistant

apron.

A NIOSH-approved

respirator with an

organic vapor

cartridge is

recommended.

Spill Cleanup

Chemical splash

goggles and a face

shield.

Chemical-resistant

gloves, chemical-

resistant suit or apron,

and appropriate

footwear.

A NIOSH-approved

air-purifying respirator

with organic vapor

cartridges or a self-

contained breathing

apparatus (SCBA)

may be required

depending on the spill

size and ventilation.[6]

[7]

Handling and Storage
Precautions for Safe Handling:

Avoid contact with skin and eyes.[2]

Do not breathe dust, mist, or vapors.[1]

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.
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Conditions for Safe Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Protect from moisture.[2]

Store locked up.[1][5]

Incompatible materials include strong oxidizing agents and strong bases.[4]

First-Aid Measures
Immediate medical attention is crucial in case of exposure.

First-Aid Procedures Table

Exposure Route First-Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[3][4]

Skin Contact

Immediately wash with plenty of soap and water

while removing all contaminated clothing and

shoes. If skin irritation persists, seek medical

attention.[3][4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][3][4]

Ingestion

Call a poison center or doctor immediately if you

feel unwell. Rinse mouth. Do NOT induce

vomiting.[1][3]

Disposal Plan
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This material and its container must be disposed of as hazardous waste.

Disposal Guidelines Table

Waste Type Disposal Procedure

Unused Product and Contaminated Materials

Dispose of in accordance with local, regional,

and national hazardous waste regulations. This

material may be considered a halogenated

organic waste.[2]

Empty Containers

Triple-rinse the container with a suitable solvent

(e.g., acetone or ethanol). The rinsate should be

collected and disposed of as hazardous waste.

Puncture and dispose of the container in

accordance with local regulations.

Experimental Workflow for Safe Handling
The following diagram outlines the logical workflow for handling 2,4-Dichloro-3-
nitrobenzotrifluoride in a laboratory setting.
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Safe Handling Workflow for 2,4-Dichloro-3-nitrobenzotrifluoride

Preparation

Chemical Handling

Cleanup and Disposal Emergency Response

Conduct Risk Assessment

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Weigh Chemical

Perform Reaction/Procedure

Decontaminate Glassware & Surfaces

Spill Occurs

Personal Exposure

Segregate & Label Hazardous Waste

Store Waste for Disposal

Doff & Dispose of Contaminated PPE

Notify Supervisor/Safety Officer

Administer First Aid

Click to download full resolution via product page

Caption: Workflow for handling 2,4-Dichloro-3-nitrobenzotrifluoride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1301598?utm_src=pdf-body-img
https://www.benchchem.com/product/b1301598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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